Cas no 65906-61-8 (Benzyl 2,4-dihydroxypyrimidine-5-carboxylate)

• Product Name: Benzyl 2,4-dihydroxypyrimidine-5-carboxylate
• CAS No: 65906-61-8
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 5232341
• Update Time: 2025-11-01

Benzyl 2,4-dihydroxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,4-dihydroxypyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-, phenylmethyl ester

• Inchi： 1S/C12H10N2O4/c15-10-9(6-13-12(17)14-10)11(16)18-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,13,14,15,17)
• InChI Key： DGFRMIJXAFECBI-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(OCC2=CC=CC=C2)=O)C(=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on Benzyl 2,4-dihydroxypyrimidine-5-carboxylate

Benzyl 2,4-dihydroxypyrimidine-5-carboxylate (CAS No. 65906-61-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzyl 2,4-dihydroxypyrimidine-5-carboxylate, identified by its CAS number 65906-61-8, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, characterized by its benzyl ester and dihydroxypyrimidine core structure, has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry. The compound's unique structural features make it a valuable intermediate in synthesizing various pharmacologically active agents, particularly those targeting metabolic and inflammatory pathways.

The dihydroxypyrimidine moiety in Benzyl 2,4-dihydroxypyrimidine-5-carboxylate is a crucial pharmacophore that contributes to its biological activity. Pyrimidine derivatives are well-documented for their role in modulating enzyme function and cellular signaling. Recent studies have highlighted the potential of this scaffold in developing treatments for conditions such as diabetes, cancer, and autoimmune diseases. The presence of hydroxyl groups at the 2 and 4 positions enhances the compound's reactivity, allowing for further functionalization and the creation of novel analogs with improved therapeutic profiles.

In the context of contemporary pharmaceutical research, Benzyl 2,4-dihydroxypyrimidine-5-carboxylate has been explored as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell proliferation and differentiation, making them attractive targets for anticancer therapies. By modifying the benzyl ester group or the hydroxyl functionalities, chemists can tailor the compound to exhibit specific inhibitory effects on particular kinases. This flexibility underscores the importance of Benzyl 2,4-dihydroxypyrimidine-5-carboxylate as a building block in medicinal chemistry.

Moreover, the compound has shown promise in the development of antiviral agents. The pyrimidine ring is a common structural motif in nucleoside analogs, which are widely used to treat viral infections such as HIV and hepatitis B. Researchers have demonstrated that derivatives of Benzyl 2,4-dihydroxypyrimidine-5-carboxylate can be engineered to mimic natural nucleobases, thereby interfering with viral replication mechanisms. This capability aligns with ongoing efforts to combat emerging viral threats and underscores the compound's relevance in antiviral drug discovery.

The synthesis of Benzyl 2,4-dihydroxypyrimidine-5-carboxylate typically involves multi-step organic reactions, including condensation, esterification, and hydroxylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and protecting group strategies are commonly utilized to achieve high selectivity and efficiency in its preparation. These advancements reflect the continuous evolution of synthetic organic chemistry and its impact on drug development.

Recent innovations in computational chemistry have further enhanced the utility of Benzyl 2,4-dihydroxypyrimidine-5-carboxylate. Molecular modeling studies have enabled researchers to predict binding interactions between this compound and biological targets with remarkable accuracy. This approach has accelerated the identification of lead compounds for further optimization and has reduced the time required for drug discovery pipelines. By integrating experimental data with computational insights, scientists can now design more effective therapeutic agents based on Benzyl 2,4-dihydroxypyrimidine-5-carboxylate.

The pharmaceutical industry continues to recognize the importance of intermediates like Benzyl 2,4-dihydroxypyrimidine-5-carboxylate in developing novel treatments. Collaborative efforts between academic researchers and industrial chemists have led to numerous patents and clinical candidates derived from this scaffold. As regulatory landscapes evolve and new therapeutic challenges emerge, the demand for innovative intermediates such as this one is expected to grow. The versatility and efficacy of Benzyl 2,4-dihydroxypyrimidine-5-carboxylate ensure its continued relevance in addressing unmet medical needs.

In conclusion, Benzyl 2,4-dihydroxypyrimidine-5-carboxylate (CAS No. 65906-61-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural properties facilitate diverse applications in drug development, particularly in anticancer and antiviral therapies. Through ongoing research and technological advancements, this compound continues to play a pivotal role in shaping the future of medicine. As scientists delve deeper into its potential, we can anticipate even more groundbreaking discoveries stemming from this versatile intermediate.